(Z)-2-(4-(4-ethoxyphenyl)-2-((4-methoxyphenyl)imino)thiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-[4-(4-ethoxyphenyl)-2-(4-methoxyphenyl)imino-1,3-thiazol-3-yl]ethanol
• InChI: InChI=1S/C20H22N2O3S/c1-3-25-18-8-4-15(5-9-18)19-14-26-20(22(19)12-13-23)21-16-6-10-17(24-2)11-7-16/h4-11,14,23H,3,12-13H2,1-2H3
• InChI Key: CQYIUVUGHOSYFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=NC3=CC=C(C=C3)OC)N2CCO
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

(Z)-2-(4-(4-ethoxyphenyl)-2-((4-methoxyphenyl)imino)thiazol-3(2H)-yl)ethanol, also known as EMT, is a thiazole derivative that has been extensively studied for its potential applications in scientific research. It is a small molecule that has been shown to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Green Synthesis in Ionic Liquid Media

Research by Shahvelayati, Hajiaghababaei, and Panahi Sarmad (2017) describes an efficient synthesis of a related compound, 2-(2-((4-Methoxybenzoyl)imino)-4-(4methoxyphenyl)thiazol-3(2H)-yl)-2-phenylacetic acid, via a three-component tandem reaction in an ionic liquid, highlighting the use of greener solvents in chemical synthesis (Shahvelayati, Hajiaghababaei, & Panahi Sarmad, 2017).

Antihypertensive and Cardiotropic Drug Potential

Drapak et al. (2019) explored the potential of 4-aryl-N-(aryl)-3-(prop-2-en-1-yl)-2,3dihydro-1,3-thiazol-2-imines as antihypertensive and cardiotropic drugs, emphasizing the importance of thiazole derivatives in pharmaceutical development (Drapak et al., 2019).

Structural Investigation through X-Ray Diffraction

Boulakoud et al. (2015) conducted a structural investigation of a similar compound, Z-3N(2-ethoxyphenyl)-2-N′(2-ethoxyphenyl)-imino-thiazolidin-4-one, using X-ray diffraction, illustrating the significance of structural analysis in understanding the properties of thiazole derivatives (Boulakoud et al., 2015).

Catalytic Applications in Oxidation Reactions

Ghorbanloo and Maleki Alamooti (2017) studied the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y, demonstrating its efficiency as a reusable catalyst for the oxidation of primary alcohols and hydrocarbons (Ghorbanloo & Maleki Alamooti, 2017).

Antibacterial and Antifungal Activities

Vinusha et al. (2015) synthesized two imino-4-methoxyphenol thiazole-derived Schiff bases and tested their antibacterial and antifungal activities, highlighting the potential of thiazole derivatives in antimicrobial applications (Vinusha et al., 2015).